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Compound of Interest

Compound Name: (R)-N-Boc-2-aminocyclohexanone

Cat. No.: B142853 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of (R)-N-Boc-2-aminocyclohexanone, a chiral

building block crucial in organic synthesis and pharmaceutical development. It details its

chemical properties, synthesis methodologies, and applications, presenting data in a clear and

accessible format for technical audiences.

Core Chemical and Physical Properties
(R)-N-Boc-2-aminocyclohexanone, also known as tert-butyl N-[(1R)-2-

oxocyclohexyl]carbamate, is a valuable intermediate due to its protected amine and ketone

functionalities within a chiral cyclohexanone framework.[1][2] The tert-butoxycarbonyl (Boc)

protecting group allows for selective reactions at other sites of the molecule.[2]

Table 1: Chemical Identifiers and Properties

Identifier Value

Molecular Formula C₁₁H₁₉NO₃[1]

Molecular Weight 213.27 g/mol [1][3]

CAS Number 149524-64-1[1]

| Synonym | tert-butyl N-[(1R)-2-oxocyclohexyl]carbamate[1] |
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Table 2: Physicochemical Data

Property Value

Topological Polar Surface Area (TPSA) 55.4 Å²[1]

LogP 2.0228[1]

Hydrogen Bond Acceptors 3[1]

Hydrogen Bond Donors 1[1]

Rotatable Bonds 1[1]

| Purity | ≥97%[1] |

Synthesis and Experimental Protocols
The synthesis of enantiomerically pure N-Boc-2-aminocyclohexanone derivatives is critical for

their application in asymmetric synthesis. Methodologies often involve the use of chiral

precursors, enzymatic resolutions, or asymmetric amination.

General Synthesis Workflow

The synthesis of N-Boc-aminocyclohexanones can be achieved through a multi-step process

that often starts from a related chiral precursor like an amino alcohol. The workflow below

illustrates a common synthetic route.
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Step 1: Chiral Resolution

Step 2: Boc Protection

Step 3: Oxidation
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A generalized workflow for the synthesis of (R)-N-Boc-2-aminocyclohexanone.

Detailed Protocol: Synthesis of 4-N-Boc-aminocyclohexanone from 4-aminocyclohexanol

hydrochloride
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While a specific protocol for the (R)-2-amino isomer is not readily available, the following

method for the related 4-N-Boc-aminocyclohexanone provides a representative experimental

procedure.[4]

Step 1: Boc Protection of the Amino Group

Combine 4-aminocyclohexanol hydrochloride, polyguanidine, and Boc anhydride in a

1:2:1.5 weight ratio in a reaction vessel.

Stir the mixture at room temperature for 12-24 hours.

Filter the resulting mixture, wash, and dry the solid.

Remove the solvent by rotary evaporation to yield the white solid, 4-N-Boc-

aminocyclohexanol.[4]

Step 2: Oxidation to the Ketone

Add the 4-N-Boc-aminocyclohexanol to a solution of sodium hypochlorite or sodium

chlorite.

Acidify the mixture and stir for 1-2 hours.

Perform a liquid-liquid extraction to separate the organic layer.

Wash the organic layer with water, dry it, and remove the dichloromethane via rotary

evaporation to obtain the final product, 4-N-Boc-aminocyclohexanone, as a white solid.[4]

Applications in Research and Drug Development
(R)-N-Boc-2-aminocyclohexanone and its related structures are versatile intermediates with

significant applications in several areas of chemical and pharmaceutical research.

Chiral Building Block: This compound serves as a key chiral building block in the synthesis of

complex organic molecules.[2] Its rigid cyclohexane framework provides a stable

conformational platform, which is crucial for studying stereoselective reactions.[2]
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Pharmaceutical Synthesis: It is an important intermediate in the synthesis of various

pharmaceuticals, particularly those targeting neurological disorders.[5] The unique structure

allows for the development of drugs with potentially enhanced efficacy and reduced side

effects.[5] It is also instrumental in creating conformationally restricted chiral amino acids and

isosteres for developing biologically active peptides.[2]

Asymmetric Catalysis: The protected aminocyclohexanone core is used to prepare chiral

ligands and auxiliaries that can control the stereochemical outcome of chemical reactions.[2]

Biotechnology and Materials Science: In bioconjugation, it can act as a linker to attach

biomolecules to other molecules or surfaces, which is important for developing diagnostics

and therapeutics.[5] It is also used in the formulation of advanced polymers and coatings.[5]

Logical Relationships in Application
The utility of (R)-N-Boc-2-aminocyclohexanone stems from the interplay between its

structural features and its functional roles in synthesis.
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Logical relationships of (R)-N-Boc-2-aminocyclohexanone's features and applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemscene.com [chemscene.com]

2. (S)-N-Boc-2-aminocyclohexanone|Chiral Building Block [benchchem.com]

3. Role Of 3-N-Boc-Aminocyclohexanone In Pharmaceutical Synthesis [hzsqchem.com]

4. CN103694142A - Preparation method of 4-N-Boc-amino cyclohexanone - Google Patents
[patents.google.com]

5. chemimpex.com [chemimpex.com]

To cite this document: BenchChem. [An In-depth Technical Guide to (R)-N-Boc-2-
aminocyclohexanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b142853#r-n-boc-2-aminocyclohexanone-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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